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Compound of Interest

Compound Name: 2-Acetyl-7-hydroxybenzofuran

Cat. No.: B047373 Get Quote

An In-depth Technical Guide to the Biological Activities of 2-Acetyl-7-hydroxybenzofuran and

Its Derivatives

Executive Summary
The benzofuran scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged

structure" due to its prevalence in a multitude of natural products and synthetic compounds

with significant pharmacological activities.[1][2] Within this important class, 2-Acetyl-7-
hydroxybenzofuran serves as a versatile synthetic intermediate and a key pharmacophore for

the development of novel therapeutic agents.[3][4] This technical guide provides a

comprehensive analysis of the diverse biological activities associated with 2-Acetyl-7-
hydroxybenzofuran and its derivatives, with a focus on their anticancer, anti-inflammatory,

antioxidant, antimicrobial, and neuroprotective properties. By synthesizing data from

contemporary research, this document offers field-proven insights into mechanisms of action,

experimental protocols, and future directions for researchers and drug development

professionals.

The 2-Acetyl-7-hydroxybenzofuran Core: Chemical
Properties and Synthetic Value
2-Acetyl-7-hydroxybenzofuran is a heterocyclic compound featuring a benzofuran ring

system substituted with an acetyl group at the 2-position and a hydroxyl group at the 7-position.
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This unique arrangement of functional groups imparts significant reactivity and potential for

biological interaction.

Chemical Structure and Properties:

Molecular Formula: C₁₀H₈O₃[5]

Molecular Weight: 176.17 g/mol [5]

Appearance: Light yellow to orange powder or crystal[6]

Key Features: The phenolic hydroxyl group can act as a hydrogen bond donor and is crucial

for antioxidant activity, while the acetyl group provides a site for further chemical modification

to create diverse derivatives.[3]

Its structural similarity to naturally occurring bioactive compounds makes it an invaluable

building block in medicinal chemistry for creating more complex molecules and novel

therapeutic agents.[3][4]

Anticancer Potential: Targeting Key Oncogenic
Pathways
Derivatives of the 2-acetylbenzofuran scaffold have emerged as potent anticancer agents,

demonstrating significant antiproliferative activity across a range of human cancer cell lines.[1]

The therapeutic efficacy of these compounds often stems from their ability to inhibit critical

enzymes and signaling pathways involved in tumor growth and survival.[7][8]

Mechanism of Action: Kinase and Transcription Factor
Inhibition
Research has highlighted two primary mechanisms through which 2-acetylbenzofuran

derivatives exert their anticancer effects:

EGFR Kinase Inhibition: Certain 2-acetylbenzofuran hybrids have shown remarkable

inhibitory activity against the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[7]

[8] Overactivation of EGFR is a common driver in many cancers, and its inhibition can halt

downstream signaling cascades responsible for cell proliferation and survival.
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STAT3 Inhibition: The 2-acetyl-7-phenylaminobenzofuran hybrid has been identified as a

promising inhibitor of Signal Transducer and Activator of Transcription 3 (STAT3).[7][8]

STAT3 is a transcription factor that, when constitutively active, promotes the expression of

genes involved in proliferation, angiogenesis, and metastasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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